bis((1H-benzo[d]imidazol-2-yl)thio)methane dihydrobromide

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanylmethylsulfanyl)-1H-benzimidazole;dihydrobromide
• InChI: InChI=1S/C15H12N4S2.2BrH/c1-2-6-11-10(5-1)16-14(17-11)20-9-21-15-18-12-7-3-4-8-13(12)19-15;;/h1-8H,9H2,(H,16,17)(H,18,19);2*1H
• InChI Key: ZNMIBVLHSWDWGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)SCSC3=NC4=CC=CC=C4N3.Br.Br
• Molecular Formula: C15H14Br2N4S2
• Molecular Weight: 474.2 g/mol

Description

Benzimidazoles are a broad group of compounds containing nitrogen atoms in their structure that can mimic properties of DNA bases. They show not only biological activities but also are used for spectral and catalytic properties.

Synthesis Analysis

Benzimidazoles can be synthesized through a general, inexpensive, and versatile method involving the formation of C–N bonds via an aromatic aldehyde and o-phenylenediamine.

Molecular Structure Analysis

The structure of benzimidazole-based compounds can be characterized via various techniques such as IR, UV-visible, 1H-NMR, 13C-NMR, mass spectroscopy, TGA and powder XRD.

Physical And Chemical Properties Analysis

Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

While the mechanism of action can vary greatly depending on the specific compound and its application, some benzimidazole derivatives have been found to have antiangiogenic effects and promote apoptosis.

Future Directions

Benzimidazoles have become an important synthon in the development of new drugs. Their broad range of chemical and biological properties make them a promising area for future research.